Cas no 2413885-07-9 (tert-butyl N-[4-(difluoromethoxy)-5-fluoro-2-sulfanylphenyl]carbamate)

• Product Name: tert-butyl N-[4-(difluoromethoxy)-5-fluoro-2-sulfanylphenyl]carbamate
• CAS No: 2413885-07-9
• MF: C₁₂H₁₄F₃NO₃S
• MW: 309.304672718048
• CID: 6103293
• PubChem ID: 165768427
• Update Time: 2025-07-19

tert-butyl N-[4-(difluoromethoxy)-5-fluoro-2-sulfanylphenyl]carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-26666392
• tert-butyl N-[4-(difluoromethoxy)-5-fluoro-2-sulfanylphenyl]carbamate
• 2413885-07-9

• Inchi： 1S/C12H14F3NO3S/c1-12(2,3)19-11(17)16-7-4-6(13)8(5-9(7)20)18-10(14)15/h4-5,10,20H,1-3H3,(H,16,17)
• InChI Key： XDIRVKCUZFPXLG-UHFFFAOYSA-N
• SMILES： SC1C=C(C(=CC=1NC(=O)OC(C)(C)C)F)OC(F)F

Computed Properties

• Exact Mass: 309.06464897g/mol
• Monoisotopic Mass: 309.06464897g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 48.6Ų

Additional information on tert-butyl N-[4-(difluoromethoxy)-5-fluoro-2-sulfanylphenyl]carbamate

Introduction to tert-butyl N-[4-(difluoromethoxy)-5-fluoro-2-sulfanylphenyl]carbamate (CAS No. 2413885-07-9)

tert-butyl N-[4-(difluoromethoxy)-5-fluoro-2-sulfanylphenyl]carbamate (CAS No. 2413885-07-9) is a versatile compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various applications, particularly in the development of novel therapeutic agents. The combination of a tert-butyl carbamate group and a substituted phenyl ring with difluoromethoxy and fluoro functionalities makes it an intriguing candidate for further investigation.

The chemical structure of tert-butyl N-[4-(difluoromethoxy)-5-fluoro-2-sulfanylphenyl]carbamate is defined by its tert-butyl carbamate moiety, which is known for its stability and ability to protect the amine group during synthetic transformations. The presence of the difluoromethoxy group (OCHF₂) and the fluoro substituent on the phenyl ring imparts unique electronic and steric properties to the molecule. These features can influence the compound's reactivity, solubility, and biological activity, making it a valuable starting material for the synthesis of more complex molecules.

Recent studies have highlighted the potential of tert-butyl N-[4-(difluoromethoxy)-5-fluoro-2-sulfanylphenyl]carbamate in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry explored its use as a scaffold for the development of new antiviral agents. The researchers found that derivatives of this compound exhibited potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The difluoromethoxy group was found to play a crucial role in enhancing the antiviral efficacy by modulating the compound's interaction with viral proteins.

In another study, published in Bioorganic & Medicinal Chemistry Letters, scientists investigated the potential of tert-butyl N-[4-(difluoromethoxy)-5-fluoro-2-sulfanylphenyl]carbamate as a lead compound for developing anti-inflammatory drugs. The research demonstrated that derivatives of this compound showed significant anti-inflammatory activity in both in vitro and in vivo models. The sulfanyl group (SH) was identified as a key functional group responsible for the anti-inflammatory effects, likely through its ability to interact with specific cellular targets involved in inflammation pathways.

The versatility of tert-butyl N-[4-(difluoromethoxy)-5-fluoro-2-sulfanylphenyl]carbamate extends beyond its direct biological activity. It serves as an excellent building block for synthetic chemists due to its reactivity and stability under various reaction conditions. For example, it can be readily modified through substitution reactions at the phenyl ring or through functional group interconversions involving the carbamate moiety. This flexibility allows for the exploration of a wide range of structural analogs, each with distinct properties and potential applications.

In addition to its use in drug discovery, tert-butyl N-[4-(difluoromethoxy)-5-fluoro-2-sulfanylphenyl]carbamate has also been studied for its potential as a probe molecule in chemical biology research. Its unique electronic properties make it suitable for labeling and imaging applications, where it can be used to study protein-protein interactions or monitor cellular processes in real-time. Researchers have utilized derivatives of this compound to develop fluorescent probes that can selectively bind to specific targets within cells, providing valuable insights into biological mechanisms at the molecular level.

The synthesis of tert-butyl N-[4-(difluoromethoxy)-5-fluoro-2-sulfanylphenyl]carbamate typically involves multi-step procedures that require careful control over reaction conditions to ensure high yields and purity. Common synthetic routes include nucleophilic aromatic substitution reactions followed by protection and deprotection steps to introduce the tert-butyl carbamate group. Advances in synthetic methodologies have led to more efficient and scalable processes, making it easier for researchers to access this compound and its derivatives.

In conclusion, tert-butyl N-[4-(difluoromethoxy)-5-fluoro-2-sulfanylphenyl]carbamate (CAS No. 2413885-07-9) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and versatile reactivity make it an attractive starting material for developing novel therapeutic agents and probe molecules. Ongoing research continues to uncover new possibilities for this compound, highlighting its significance in advancing our understanding of biological processes and developing innovative treatments for various diseases.